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Compound of Interest

Compound Name: beta-Phellandrene

Cat. No.: B048752

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling of beta-Phellandrene, a cyclic monoterpene used in various
applications, including fragrances and as a chemical intermediate. Adherence to these
procedures is critical for minimizing risks and ensuring operational integrity.

Essential Safety Information at a Glance

Beta-Phellandrene is a flammable liquid and vapor that may be fatal if swallowed and enters
airways. It can also cause skin irritation.[1][2] Understanding its physical and chemical
properties is the first step toward safe handling.
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Property Value
CAS Number 555-10-2[1]
Molecular Formula C10H16[1]

Molecular Weight 136.23 g/mol [3]

Appearance Colorless to pale yellow, clear liquid[4][5]
Boiling Point 171-174 °C[3][4]

Flash Point 43.89 °C (111.00 °F)[4]

Vapor Pressure

1.573 - 1.59 mmHg @ 25 °C[3][4]

Specific Gravity

0.839 - 0.852 @ 20/25 °C[4][5]

Solubility

Insoluble in water; soluble in alcohol and ether.

[4]115]

Personal Protective Equipment (PPE) Protocol

A rigorous PPE protocol is non-negotiable when handling beta-Phellandrene to prevent

exposure through inhalation, skin contact, or eye contact.
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PPE Category Specification Rationale

Safety goggles with side-
shields.[1] A face shield may Protects against splashes and

Eye and Face Protection _
be required for splash hazards.  vapors.

[6]

Chemical-resistant gloves
] (e.g., nitrile).[1][7] Double Prevents skin contact and
Hand Protection ) S
gloving may be necessary for potential irritation.[2]

added protection.[7]

Impervious clothing, such as a

lab coat.[1] For larger ] ]
] - ] ] Protects skin from accidental
Body Protection guantities or increased risk of ) o
] ) ) spills and contamination.
splashing, chemical-resistant

coveralls are recommended.

A suitable respirator should be

used when working in areas ] ]
) ) o o Prevents inhalation of harmful
Respiratory Protection with inadequate ventilation or
o vapors.
when aerosol formation is

possible.[1]

Operational Plan: Step-by-Step Handling of beta-
Phellandrene

A systematic approach to handling beta-Phellandrene from receipt to use is critical for
maintaining a safe laboratory environment.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the container is properly labeled with the chemical name, hazard pictograms, and

handling precautions.

Ensure the Safety Data Sheet (SDS) is readily accessible.
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. Storage:

Store beta-Phellandrene in a tightly sealed container in a cool, well-ventilated area.[1][8]

The recommended storage temperature is between 4°C and 8°C.[1][5]

Keep the container away from direct sunlight, heat, sparks, open flames, and other sources
of ignition.[1][8]

Store away from incompatible materials, such as strong oxidizing agents.[9]

. Handling and Use:

All handling of beta-Phellandrene should be conducted in a well-ventilated area, preferably
within a chemical fume hood.[1][9]

Avoid inhalation of vapors and contact with skin and eyes.[1]

Use non-sparking tools and take precautionary measures against static discharge.[2]

Ground and bond containers when transferring material.[2]

Ensure a safety shower and eyewash station are readily accessible.[1]

. Spill Management:

In the event of a spill, evacuate personnel from the immediate area.

Wear full personal protective equipment, including respiratory protection.[1]

Prevent further leakage or spillage if it is safe to do so.

Contain the spill using an inert, absorbent material such as sand, diatomite, or universal
binders.[1][2]

Collect the absorbed material into a suitable container for disposal.

Decontaminate the spill area and equipment by scrubbing with alcohol.[1]

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b048752?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-N8573/%CE%B2-Phellandrene-SDS-MedChemExpress.pdf
https://www.biolandes.com/wp-content/uploads/fiche-securite-B766.pdf
https://file.medchemexpress.com/batch_PDF/HY-N8573/%CE%B2-Phellandrene-SDS-MedChemExpress.pdf
https://foreverest.net/products/turpentine-derivatives/80-beta-phellandrene.html
https://file.medchemexpress.com/batch_PDF/HY-N8573/%CE%B2-Phellandrene-SDS-MedChemExpress.pdf
https://www.biolandes.com/wp-content/uploads/fiche-securite-B766.pdf
https://www.chemicalbull.com/products/beta-phellandrene
https://www.benchchem.com/product/b048752?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-N8573/%CE%B2-Phellandrene-SDS-MedChemExpress.pdf
https://www.chemicalbull.com/products/beta-phellandrene
https://file.medchemexpress.com/batch_PDF/HY-N8573/%CE%B2-Phellandrene-SDS-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/msds/33905m.pdf
https://cdn.caymanchem.com/cdn/msds/33905m.pdf
https://file.medchemexpress.com/batch_PDF/HY-N8573/%CE%B2-Phellandrene-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-N8573/%CE%B2-Phellandrene-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-N8573/%CE%B2-Phellandrene-SDS-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/msds/33905m.pdf
https://file.medchemexpress.com/batch_PDF/HY-N8573/%CE%B2-Phellandrene-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Disposal Plan: Responsible Waste Management

Proper disposal of beta-Phellandrene and its contaminated materials is crucial to prevent
environmental contamination and comply with regulations.

1. Waste Collection:

o Collect all waste materials, including unused beta-Phellandrene and contaminated
absorbents, in a clearly labeled, sealed container.

» Do not mix with other waste streams.

2. Disposal Procedure:

» Dispose of the waste in accordance with all applicable federal, state, and local regulations.[1]
o Contact a licensed professional waste disposal service to arrange for pickup and disposal.

» Do not dispose of beta-Phellandrene down the drain or in household garbage.[]

Safe Handling Workflow for beta-Phellandrene

Post-Handling Waste Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling beta-Phellandrene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b048752#personal-protective-equipment-for-handling-
beta-phellandrene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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